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Compound of Interest

Compound Name: Lanthanum(lll)iodide

Cat. No.: B8795739

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on managing the thermal decomposition of
Lanthanum(lll) iodide (Lals) during experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What is the melting point of Lanthanum(lIl) iodide?
Al: The melting point of Lanthanum(lll) iodide is 772 °C.[1][2]
Q2: At what temperature does Lanthanum(lll) iodide thermally decompose?

A2: In an air atmosphere, Lanthanum(lll) iodide decomposes to cubic lanthanum oxide (La203)
at 700 °C.[3] The onset of decomposition may occur at lower temperatures, and the exact
temperature can be influenced by factors such as heating rate and atmospheric purity.

Q3: What are the decomposition products of Lanthanum(lll) iodide?

A3: The decomposition products of Lanthanum(lll) iodide are dependent on the experimental
atmosphere:

e In an air atmosphere: The primary decomposition product is cubic lanthanum oxide (Laz03).

[3]
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 In an inert atmosphere (e.g., argon): At temperatures above its melting point, Lals is known
to sublime, forming gaseous monomers (Lalz), dimers (Lazls), and trimers (Laslo).[4] In the
presence of lanthanum metal at 952 °C (1225 K) under argon, it can form lanthanum diiodide
(Lal2).[1] The direct decomposition products in a pure, inert atmosphere without reactive
metals have not been definitively reported in the available literature. Hazardous
decomposition can also produce hydrogen iodide.

Q4: How can | prevent or minimize the thermal decomposition of Lanthanum(lll) iodide during
my experiments?

A4: To minimize thermal decomposition, consider the following:

o Atmosphere Control: Whenever possible, conduct high-temperature experiments in a high-
purity inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[1]

o Temperature Control: Maintain the experimental temperature below the decomposition point
of 700 °C if the presence of lanthanum oxide is undesirable.[3]

e Crucible Selection: Use an appropriate crucible material that does not react with
Lanthanum(lll) iodide at high temperatures. Tantalum is a suitable choice for inert
atmosphere applications.[1]

Q5: Is Lanthanum(lll) iodide sensitive to moisture?

A5: Yes, Lanthanum(lll) iodide is highly hygroscopic and will readily absorb moisture from the
atmosphere. This can lead to the formation of hydrates and may affect its thermal
decomposition behavior. It is crucial to handle and store the compound under anhydrous
conditions, for example, in a glovebox or desiccator.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Discoloration of Lals sample
upon heating (e.g., turning

white/powdery)

Oxidation of Lalz to La20s3 in

the presence of air/oxygen.

Ensure a pure inert
atmosphere (argon or
nitrogen) is maintained
throughout the heating
process. Check for leaks in

your experimental setup.

Unexpected weight loss in
Thermogravimetric Analysis
(TGA)

Sublimation of Lals at higher

temperatures.

Use a TGA instrument with a
coupled mass spectrometer to
identify the gaseous species.
Consider that weight loss may
be due to sublimation and not

just decomposition.

Reaction with the crucible

material

Incompatible crucible material

at high temperatures.

For high-temperature
applications, especially in inert
atmospheres, consider using a
tantalum crucible.[1] Avoid
reactive ceramic crucibles
unless their compatibility has

been verified.

Inconsistent melting point or

decomposition temperature

Impurities in the Lals sample,
possibly due to moisture

absorption.

Ensure the Lals is anhydrous
before the experiment. Handle
the material in a controlled, dry

environment.

Quantitative Data Summary

Property Value Notes

Melting Point 772 °C [1112]

Decomposition Temperature ] )

o 700 °C Product is cubic Laz203.[3]
(in air)

Molecular Weight 519.62 g/mol

Density 5.63 g/cm?3
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Experimental Protocols

Protocol 1: Determination of Thermal Decomposition Temperature using Thermogravimetric
Analysis (TGA)

o Sample Preparation: Handle anhydrous Lanthanum(lll) iodide in an inert atmosphere
glovebox to prevent moisture absorption.

e Instrument Setup:

o Use a TGA instrument calibrated for temperature and mass.

o Select a crucible material that is inert to Lals at high temperatures (e.g., tantalum).
o Experimental Parameters:

o Sample Mass: 5-10 mg of anhydrous Lals.

o Atmosphere: High-purity argon or air, with a constant flow rate (e.g., 50 mL/min).

o Temperature Program: Heat the sample from room temperature to 1000 °C at a controlled
rate (e.g., 10 °C/min).

o Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of mass
loss, which corresponds to the initiation of decomposition or sublimation. The final mass can
be used to determine the composition of the residue.

Visualizations
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Thermal Decomposition Pathways of Lals
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Caption: Decomposition of Lals under different atmospheric conditions.
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Experimental Workflow for Lals Thermal Analysis
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Caption: Workflow for studying the thermal decomposition of Lals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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